4-[Benzyl(methyl)amino]-2,3,3-trimethylbutan-2-ol

• IUPAC Name: 4-[benzyl(methyl)amino]-2,3,3-trimethylbutan-2-ol
• InChI: InChI=1S/C15H25NO/c1-14(2,15(3,4)17)12-16(5)11-13-9-7-6-8-10-13/h6-10,17H,11-12H2,1-5H3
• InChI Key: XOTLXZRDHBWQFR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN(C)CC1=CC=CC=C1)C(C)(C)O
• Molecular Formula: C15H25NO
• Molecular Weight: 235.36 g/mol

Description

The compound “4-[Benzyl(methyl)amino]-2,3,3-trimethylbutan-2-ol” is a complex organic molecule. It contains a benzyl group, which is a substituent or molecular fragment possessing the structure R−CH2−C6H5. The benzyl group is attached to a methylamino group, which is further attached to a trimethylbutan-2-ol group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzyl group, the methylamino group, and the trimethylbutan-2-ol group. The benzyl group could potentially be formed through a Friedel-Crafts alkylation. The methylamino group could be formed through a reductive amination process. The trimethylbutan-2-ol group could be formed through a series of reactions involving alcohols and ketones.

Molecular Structure Analysis

The molecular structure of “4-[Benzyl(methyl)amino]-2,3,3-trimethylbutan-2-ol” would be quite complex due to the presence of several functional groups. The benzyl group would contribute a phenyl ring to the structure, while the methylamino group would contribute an amine functional group. The trimethylbutan-2-ol group would contribute a tertiary alcohol functional group.

Chemical Reactions Analysis

The compound “4-[Benzyl(methyl)amino]-2,3,3-trimethylbutan-2-ol” could potentially undergo a variety of chemical reactions due to the presence of several functional groups. For example, the benzyl group could undergo electrophilic aromatic substitution reactions, while the methylamino group could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-[Benzyl(methyl)amino]-2,3,3-trimethylbutan-2-ol” would be influenced by its molecular structure. For example, its solubility in water would be affected by the presence of the polar amine and alcohol functional groups. Its melting and boiling points would be influenced by the size and shape of the molecule, as well as by the presence of any intramolecular or intermolecular forces.

Mechanism of Action

The mechanism of action of “4-[Benzyl(methyl)amino]-2,3,3-trimethylbutan-2-ol” would depend on its intended use. For example, if it were used as a pharmaceutical compound, its mechanism of action could involve interactions with specific receptors or enzymes in the body.

Safety and Hazards

As with any chemical compound, “4-[Benzyl(methyl)amino]-2,3,3-trimethylbutan-2-ol” could potentially pose certain safety hazards. For example, it could be harmful if swallowed or if it comes into contact with the skin or eyes. It could also pose hazards if it is inhaled, particularly if it is in the form of a dust or vapor.